Cas no 1566538-80-4 (Cytidine, 4'-thio-, 2',3',5'-tribenzoate)

• Product Name: Cytidine, 4'-thio-, 2',3',5'-tribenzoate
• CAS No: 1566538-80-4
• MF: C₃₀H₂₅N₃O₇S
• MW: 571.60040640831
• CID: 5689591
• Update Time: 2023-10-12

Cytidine, 4'-thio-, 2',3',5'-tribenzoate Chemical and Physical Properties

Names and Identifiers

• Cytidine, 4'-thio-, 2',3',5'-tribenzoate

• Inchi： 1S/C30H25N3O7S/c31-23-16-17-33(30(37)32-23)26-25(40-29(36)21-14-8-3-9-15-21)24(39-28(35)20-12-6-2-7-13-20)22(41-26)18-38-27(34)19-10-4-1-5-11-19/h1-17,22,24-26H,18H2,(H2,31,32,37)/t22-,24-,25-,26-/m1/s1
• InChI Key： GLBGOZCLYQPXBR-VNSJUHMKSA-N
• SMILES： C(OC(=O)C1=CC=CC=C1)[C@H]1S[C@@H](N2C=CC(N)=NC2=O)[C@H](OC(=O)C2=CC=CC=C2)[C@@H]1OC(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 736.8±70.0 °C(Predicted)
• pka: 4.26±0.10(Predicted)